Cas no 145326-60-9 (1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one
• CAS No: 145326-60-9
• MF: C₉H₈F₂OS
• MW: 202.221028327942
• CID: 829508
• Update Time: 2025-09-18

1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(difluoromethylthio)phenyl)ethanone
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-one
• 1-(4-((Difluoromethyl)thio)phenyl)ethanone
• NE16497
• 1-{4-(difluoromethyl)sulfanylphenyl}ethan-1-one

• Inchi： 1S/C9H8F2OS/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-5,9H,1H3
• InChI Key： PJZYCTROGSSATA-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones